![molecular formula C17H14FN3O3 B2513588 3-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-4-methoxybenzamide CAS No. 2034316-43-1](/img/structure/B2513588.png)
3-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-4-methoxybenzamide, also known as FMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. FMP belongs to the class of benzamide derivatives and has been shown to exhibit promising pharmacological properties.
Scientific Research Applications
Antitubercular Agents
Compounds derived from dibenzo[b,d]furan and carbazole, incorporating fluoro-substituted pyranoquinoline, have shown promising antitubercular activity. This suggests that fluoro-substituted compounds can play a significant role in developing new therapeutic agents against Mycobacterium tuberculosis. The study by Kantevari et al. (2011) emphasizes the importance of fluoro substitution in enhancing antimycobacterial activity, potentially offering a pathway for developing novel antitubercular drugs (Kantevari et al., 2011).
Anticancer Activity
Research by Hammam et al. (2005) on fluoro-substituted benzo[b]pyran compounds has revealed anti-lung cancer activity. This finding underscores the utility of fluoro-substituted compounds in oncology, particularly in identifying new chemotherapeutic agents that could offer improved efficacy and selectivity against cancer cells (Hammam et al., 2005).
Antimicrobial and Antifungal Agents
The synthesis and evaluation of fluorine-containing pyrazoles and benzodioxazoles, as studied by Gadakh et al. (2010), have shown significant antimicrobial and antifungal activities. This research demonstrates the potential of fluoro-substituted compounds in developing new antimicrobial agents capable of combating resistant bacterial and fungal strains, highlighting the role of fluorine in modulating biological activity (Gadakh et al., 2010).
Influenza Virus Inhibitors
Flutimide analogs, featuring fluoro substitutions, have exhibited enhanced activity against the influenza virus by selectively inhibiting cap-dependent endonuclease activity. This suggests a promising direction for fluoro-substituted compounds in antiviral research, particularly in developing treatments for influenza infections (Singh & Tomassini, 2001).
Imaging Agents for Solid Tumors
Fluorine-18 labeled benzamide analogues have been synthesized for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). This research illustrates the potential of fluoro-substituted benzamides as diagnostic tools in oncology, offering a non-invasive means to assess tumor receptor status and guide therapeutic decisions (Tu et al., 2007).
properties
IUPAC Name |
3-fluoro-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O3/c1-23-15-3-2-11(8-13(15)18)17(22)21-9-14-16(20-6-5-19-14)12-4-7-24-10-12/h2-8,10H,9H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAEJRAGYRNTBMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2=NC=CN=C2C3=COC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.